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Compound of Interest

Compound Name: p-Methylthiobenzoic acid

CAS No.: 50684-43-0

Cat. No.: B1250515

Get Quote

Executive Summary
4-(Methylthio)benzoic acid (p-MTBA) represents a critical pharmacophore in medicinal

chemistry, serving as a structural precursor for COX-2 inhibitors and various anti-inflammatory

agents.[1] Its dual functionality—comprising an electron-withdrawing carboxylic acid and an

electron-donating methylthio ether—creates a unique "push-pull" electronic system across the

benzene ring.[1]

This guide provides a definitive spectral fingerprint of p-MTBA.[1] Unlike standard database

entries, this document synthesizes raw spectral data with mechanistic interpretation, offering

researchers a self-validating framework for compound verification during synthesis or metabolic

studies.[1]
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Property Value

IUPAC Name 4-(Methylsulfanyl)benzoic acid

CAS Registry 13205-48-6

Molecular Formula C₈H₈O₂S

Molecular Weight 168.21 g/mol

Appearance White to off-white crystalline powder

Melting Point 193–196 °C

Nuclear Magnetic Resonance (NMR) Profiling[2]
The NMR profile of p-MTBA is defined by the interplay between the shielding effect of the

sulfide lone pairs and the deshielding anisotropy of the carbonyl group.

¹H NMR Spectroscopy (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is the required solvent.[1] p-MTBA exhibits poor solubility in CDCl₃,

which can lead to broad, unresolved peaks due to hydrogen-bonded dimerization. DMSO

disrupts these dimers, sharpening the carboxyl proton signal.[1]
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Logic

12.90 Broad Singlet 1H –COOH

Highly

deshielded acidic

proton; chemical

shift varies with

concentration/te

mperature.[1]

7.88 Doublet (d) 2H Ar-H (2, 6)

Ortho to COOH.

Deshielded by

the electron-

withdrawing

carbonyl cone of

anisotropy.[1]

Part of AA'BB'

system.[1][2]

7.36 Doublet (d) 2H Ar-H (3, 5)

Ortho to S-Me.

Shielded relative

to H(2,6) due to

mesomeric

electron donation

(+M effect) from

Sulfur.[1]

2.53 Singlet (s) 3H –S–CH₃

Characteristic

methyl sulfide

shift.[1] Slightly

downfield of alkyl

methyls due to S

electronegativity.

[1]

Coupling Constant (J): The aromatic doublets typically exhibit a J-value of ~8.5 Hz,

characteristic of ortho coupling in para-disubstituted benzenes.
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¹³C NMR Spectroscopy (100 MHz, DMSO-d₆)
The carbon spectrum confirms the para-substitution pattern.[1] The symmetry of the molecule

results in only 6 distinct carbon signals for the 8 carbon atoms.

Shift (δ, ppm) Carbon Type Assignment
Electronic
Environment

167.2 Quaternary (C=O) –COOH
Carbonyl carbon;

most deshielded.[1]

144.8 Quaternary (Ar-C) C-4 (C-S)

Deshielded by the

electronegative Sulfur

atom (Inductive effect

-I).[1]

129.8 Methine (CH) C-2, C-6 Ortho to COOH.[1]

127.5 Quaternary (Ar-C) C-1 (C-COOH)
Ipso carbon attached

to the acid group.[1]

125.1 Methine (CH) C-3, C-5

Ortho to S-Me;

shielded by resonance

donation from Sulfur.

[1]

14.2 Methyl (CH₃) –S–CH₃
Methyl carbon

attached to sulfur.[1]

Workflow: NMR Structural Assignment
The following diagram illustrates the logic flow for assigning the AA'BB' aromatic system, a

common stumbling block in p-substituted benzene analysis.
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Acquire 1H NMR
(DMSO-d6)

Check Aromatic Region
(7.0 - 8.0 ppm)

Identify Symmetry:
AA'BB' System (Two Doublets)

Identify Downfield Doublet
(~7.9 ppm)

Deshielded

Identify Upfield Doublet
(~7.3 ppm)

Shielded

Assign to H-2, H-6
(Ortho to Electron Withdrawing COOH)

Assign to H-3, H-5
(Ortho to Electron Donating S-Me)

Verify Integration (2:2)
and Coupling (J ~8.5 Hz)

Click to download full resolution via product page

Caption: Logic flow for distinguishing aromatic protons in para-substituted systems based on

electronic shielding effects.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is the primary tool for confirming the carboxylic acid functionality and the

integrity of the sulfide linkage.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).[1] Diagnostic Value: The broad O-H

stretch and sharp C=O stretch are the "fingerprints" for the acid moiety.[3]
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Wavenumber
(cm⁻¹)

Intensity Vibration Mode Notes

2500–3300 Broad, Med O–H Stretch

Characteristic of

carboxylic acid dimers

(hydrogen bonding).

[1] Overlaps C-H

stretches.[1]

1680–1695 Strong, Sharp C=O Stretch

Conjugated acid

carbonyl.[1] Lower

frequency than non-

conjugated acids

(~1710) due to

benzene ring

conjugation.

1590, 1420 Medium C=C Aromatic
Ring breathing

modes.[1]

1280–1300 Strong C–O Stretch

C-O single bond

stretch coupled with

O-H bending.

~750 Weak C–S Stretch

Carbon-Sulfur bond

vibration (often

obscured in fingerprint

region).[1]

Mass Spectrometry (MS)[5][6][7]
Mass spectrometry provides molecular weight confirmation and structural elucidation through

fragmentation.[1]

Ionization Mode: Electron Impact (EI, 70 eV).[1] Molecular Ion (M⁺): m/z 168.[1]

Fragmentation Pathway
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The fragmentation is dominated by the stability of the aromatic ring and the cleavage of the

carboxylic acid group.

m/z (Mass-to-Charge) Ion Identity Mechanism of Formation

168 [M]⁺
Molecular Ion (Parent).[1]

Stable due to aromaticity.

151 [M – OH]⁺

Loss of hydroxyl radical (•OH).

[1][4][5][6] Formation of

acylium ion [Ar-C≡O]⁺.

123 [M – COOH]⁺

Loss of carboxyl radical

(•COOH).[1][7][8][9] Formation

of the 4-(methylthio)phenyl

cation.[1]

45 [COOH]⁺ Carboxyl cation fragment.[1][8]

Fragmentation Mechanism Diagram

Molecular Ion
[M]+ m/z 168

Acylium Ion
[M - OH]+ m/z 151Alpha Cleavage

Thioanisole Cation
[M - COOH]+ m/z 123

Inductive Cleavage

Loss of •OH
(17 Da)

Loss of •COOH
(45 Da)

Click to download full resolution via product page

Caption: Primary EI fragmentation pathways showing the generation of the diagnostic acylium

and thioanisole ions.
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Experimental Protocols (Self-Validating)
To ensure reproducibility and data integrity, follow these specific preparation protocols.

NMR Sample Preparation
Objective: Eliminate solubility-induced line broadening.

Protocol:

Weigh 10–15 mg of p-MTBA into a clean vial.

Add 0.6 mL of DMSO-d₆ (99.9% D). Note: Do not use CDCl₃ unless necessary, as the acid

dimerizes, causing the -COOH peak to drift and broaden.

Sonicate for 30 seconds to ensure complete dissolution.

Transfer to a 5mm NMR tube.[1]

Validation: The solvent residual peak (DMSO quintet) should appear at 2.50 ppm.[1] If the

water peak (variable, ~3.3 ppm) is large, dry the sample, as water exchange can suppress

the -COOH signal.

IR Sample Preparation (KBr Pellet)
Objective: Obtain a high-resolution fingerprint region.

Protocol:

Mix 1 mg of p-MTBA with 100 mg of spectroscopic grade KBr (dried).

Grind the mixture in an agate mortar until a fine, uniform powder is achieved (prevents

Christiansen effect/scattering).

Press into a transparent pellet using a hydraulic press (approx. 8-10 tons pressure).

Validation: The background scan should show minimal water vapor.[1] The resulting

spectrum must show a baseline transmission above 80% in non-absorbing regions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylthiobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250515/docs#technical-monograph-spectral-
characterization-of-p-methylthiobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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